Cas no 2137836-37-2 (1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine)

• Product Name: 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine
• CAS No: 2137836-37-2
• MF: C₇H₁₂F₂N₄O
• MW: 206.193187713623
• CID: 6246047
• PubChem ID: 165457723
• Update Time: 2025-11-01

1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137836-37-2
• EN300-744649
• 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine

• Inchi： 1S/C7H12F2N4O/c1-14-4-5(10)6-2-11-12-13(6)3-7(8)9/h2,5,7H,3-4,10H2,1H3
• InChI Key： NEWDIECBIDMGFW-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CN=N1)C(COC)N)F

Computed Properties

• Exact Mass: 206.09791734g/mol
• Monoisotopic Mass: 206.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine

Introduction to 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine (CAS No. 2137836-37-2) and Its Applications in Modern Chemical Biology

The compound 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine, identified by its CAS number 2137836-37-2, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, encompassing a triazole core substituted with a 2,2-difluoroethyl group and a methoxyethylamine moiety, make it a versatile scaffold for the development of novel bioactive agents.

In recent years, the pharmaceutical industry has witnessed an increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The triazole ring, a prominent nitrogen-containing heterocycle, has been extensively studied for its role in drug design. Its ability to modulate enzyme activity and interact with biological targets has led to the discovery of several therapeutic agents. The incorporation of a difluoroethyl group into the triazole framework introduces additional electronic and steric effects, which can fine-tune the compound's reactivity and binding affinity. This modification has been particularly valuable in enhancing metabolic stability and improving drug-like properties.

The methoxyethylamine component of the molecule contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic environments. This property is particularly advantageous in drug delivery systems, where optimal solubility and membrane permeability are critical. Furthermore, the methoxy group can serve as a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of antimicrobial agents. The combination of the triazole ring and the difluoroethyl substituent has been shown to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. Preliminary in vitro experiments have demonstrated promising activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings are particularly relevant in light of the growing concern over antibiotic resistance, making such compounds invaluable candidates for further investigation.

Another area of interest lies in the application of 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine in anticancer research. The triazole core has been implicated in modulating signaling pathways associated with cell proliferation and apoptosis. By targeting specific kinases and transcription factors, this compound may offer a novel approach to cancer therapy. Additionally, the presence of fluorine atoms can enhance binding interactions with biological targets due to their ability to participate in weak hydrogen bonding and π-cation interactions. This feature has been leveraged in the design of fluorinated analogs that exhibit improved potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic complexity. Key steps include the formation of the triazole ring via cycloaddition reactions between organic azides and alkynes, followed by functionalization with the 2,2-difluoroethyl group through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the methoxyethylamine moiety is typically achieved through reductive amination or nucleophilic addition reactions. These synthetic strategies underscore the compound's structural elegance and demonstrate its feasibility for large-scale production.

In terms of pharmacokinetic properties, preliminary data suggest that 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine exhibits good oral bioavailability and moderate metabolic stability. The presence of fluorine atoms can slow down metabolic degradation by competing with hydroxyl groups for enzymatic action. Additionally, the methoxy group can enhance solubility in aqueous environments while maintaining sufficient lipophilicity for efficient membrane penetration. These characteristics make it an attractive candidate for further development into an orally administered therapeutic agent.

The compound's potential extends beyond its applications in human health; it also holds promise in agricultural science. Fluorinated heterocycles have been widely used as intermediates in pesticide formulations due to their ability to enhance bioactivity and environmental stability. By incorporating 1-[1-(2,2-difluoroethyl)-1H-1,2,3-triazol-5-yl]-2-methoxyethan-1-amine into agrochemicals, researchers may develop novel herbicides or fungicides that are more effective against resistant strains while minimizing environmental impact.

Future research directions include exploring structure-activity relationships (SAR) to optimize the compound's biological profile further. By systematically modifying substituents on the triazole ring or introducing additional functional groups at different positions along the molecular chain, 1-[ 1-( 2 , 2 - difluoroethyl ) - 1 H - 1 , 2 , 3 - triazol - 5 - yl ) - 2 - methoxyethan - 1 - amine could be engineered to exhibit enhanced potency or selectivity against specific targets.

Moreover, [ this compound ] represents an excellent example of how interdisciplinary collaboration between organic chemists, biologists, pharmacologists, and computational scientists can lead to innovative drug discovery efforts . Its unique structural features provide a rich foundation for further exploration, making it a valuable asset in modern chemical biology research . p >